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Compound of Interest

Compound Name: Creosol-d4

Cat. No.: B1482690 Get Quote

Abstract
This document provides a detailed standard operating procedure (SOP) for the preparation of a

Creosol-d4 stock solution, intended for use by researchers, scientists, and drug development

professionals. Creosol-d4, the deuterated form of creosol, is commonly used as an internal

standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry

(LC-MS), for the determination of creosol and related phenolic compounds in various biological

and environmental matrices. This protocol outlines the necessary materials, safety precautions,

and a step-by-step guide to accurately prepare a stock solution of a specified concentration.

Adherence to this SOP will ensure the consistency and reliability of experimental results.

Materials and Equipment
Creosol-d4 (solid)

Analytical balance (4-decimal place)

Volumetric flask (Class A, appropriate volume, e.g., 1 mL, 5 mL, 10 mL)

Micropipettes (calibrated)

Pipette tips

Spatula
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Weighing paper or boat

Vortex mixer

Solvent(s): Methanol (MeOH), Dimethyl sulfoxide (DMSO), or Ethanol (EtOH) (HPLC or

mass spectrometry grade)

Amber glass vial with a screw cap for storage

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant

gloves.

Safety Precautions
Creosol-d4 should be handled with the same precautions as its non-deuterated counterpart,

creosol. Cresols are harmful if swallowed and can cause skin irritation.[1] It is essential to

handle the compound in a well-ventilated area or a chemical fume hood.[1] Always wear

appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[1] Refer

to the Safety Data Sheet (SDS) for Creosol-d4 for detailed safety information.

Quantitative Data Summary
The following table summarizes the key quantitative data for Creosol-d4 and its non-

deuterated analogue, Creosol. The solubility of deuterated compounds is generally very similar

to their non-deuterated counterparts.
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Property Value (Creosol-d4) Value (Creosol)

Molecular Weight 142.19 g/mol 138.16 g/mol [2]

Solubility in DMSO Not specified 65 mg/mL[3]

Solubility in Ethanol Not specified Miscible[3][4]

Solubility in Methanol Not specified

Miscible (based on general

solubility of cresols in alcohols)

[2]

Storage (Solid) 2-8°C or -20°C
Store in a cool, dry, and dark

place.[1]

Storage (Solution) -20°C

Store in a tightly sealed, light-

protecting (amber) container.

[1]

Experimental Protocol: Preparation of a 1 mg/mL
Creosol-d4 Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of Creosol-d4 in a suitable

solvent. This concentration is a common starting point for the preparation of working standards

for analytical methods.[5]

5.1. Calculation of Required Mass:

To prepare a 1 mg/mL stock solution, the mass of Creosol-d4 required will depend on the final

volume of the stock solution. For example, to prepare 1 mL of a 1 mg/mL stock solution, you

will need 1 mg of Creosol-d4.

Mass (mg) = Concentration (mg/mL) x Volume (mL)

5.2. Weighing the Creosol-d4:

Place a clean, dry weighing boat or paper on the analytical balance and tare the balance.
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Carefully weigh the calculated amount of Creosol-d4 (e.g., 1.0 mg) onto the weighing boat.

Record the exact mass.

5.3. Dissolving the Creosol-d4:

Quantitatively transfer the weighed Creosol-d4 to a clean, dry volumetric flask of the desired

volume (e.g., 1 mL).

Add a small amount of the chosen solvent (Methanol, DMSO, or Ethanol) to the weighing

boat to rinse any residual compound and transfer the rinse to the volumetric flask.

Add the solvent to the volumetric flask to approximately half of the final volume.

Cap the flask and vortex gently until the Creosol-d4 is completely dissolved.

Once dissolved, add the solvent to the volumetric flask up to the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

5.4. Storage of the Stock Solution:

Transfer the prepared stock solution to a clean, labeled amber glass vial with a screw cap.

The label should include the name of the compound (Creosol-d4), the concentration (e.g., 1

mg/mL), the solvent used, the preparation date, and the name of the person who prepared it.

Store the stock solution at -20°C for long-term stability.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Creosol-d4 stock

solution.
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Workflow for Creosol-d4 Stock Solution Preparation
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Caption: Workflow for Creosol-d4 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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